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Compound of Interest

Compound Name: 3-(4-Methylpyridin-3-yl)propan-1-ol
CAS No.: 1527974-72-6
Cat. No.: B1489162

Get Quote

Executive Summary

3-(4-Methylpyridin-3-yl)propan-1-ol is a 3,4-disubstituted pyridine featuring a primary alcohol
on a propyl linker at the C3 position and a methyl group at the C4 position.[1] This specific
substitution pattern creates a unique electronic environment, distinguishing it from common 3-
or 4-monosubstituted pyridines.[1] Accurate characterization requires differentiating the 3,4-
substitution from 3,5- or 2,4-isomers, primarily through scalar coupling analysis in

H NMR and fragmentation logic in Mass Spectrometry.[1]

Chemical Profile & Synthesis Context[1][2]

e |[UPAC Name: 3-(4-Methylpyridin-3-yl)propan-1-ol[1][2][3][4]

e Molecular Formula: Cngcontent-ng-c1989010908="" _nghost-ng-c2193002942=""
class="inline ng-star-inserted">

H

NO[1][5]
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e Molecular Weight: 151.21 g/mol [1]

e CAS Number: 1527974-72-6[1][2][3][4][6]

o Key Structural Features:
o Pyridine Ring: Electron-deficient aromatic system.[1]
o C4-Methyl: Weakly electron-donating (+I effect), shielding ortho/para positions.[1]
o C3-Propyl Alcohol: Flexible aliphatic chain with a terminal hydroxyl group.[1]

Synthesis Context for Impurity Profiling: This compound is typically synthesized via Heck
coupling of 3-bromo-4-methylpyridine with allyl alcohol (or alkyl acrylates followed by reduction)
or via Lithiation of 3-bromo-4-methylpyridine followed by reaction with oxetane.[1]

e Common Impurities: 3-Bromo-4-methylpyridine (starting material), 3-(4-methylpyridin-3-
yl)propanoic acid (oxidation byproduct), or isomeric coupling products.[1]

Spectroscopic Characterization

A. Nuclear Magnetic Resonance (NMR) Spectroscopy
The

H NMR spectrum is the definitive tool for structural confirmation.[1] The 3,4-substitution pattern
destroys the symmetry of the pyridine ring, resulting in three distinct aromatic signals.[1]

H NMR Data (400 MHz, CDCI
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Position

Shift (

» Ppm)

Multiplicity

(Hz)

Assignment
Logic

H-2

8.32-8.38

Singlet (s)

Deshielded by
adjacent
Nitrogen and
aromatic ring
current.[1]
Appears as a
singlet due to
lack of strong
ortho coupling
(C3is
substituted).[1]

H-6

8.28 —8.32

Doublet (d)

5.0

Deshielded (adj.
[1] Nitrogen).
Couples with H-
5.

H-5

7.05-7.10

Doublet (d)

5.0

Shielded relative
to H-2/H-6.[1]
Ortho to the C4-
Methyl group
(electron-
donating).[1]

OH

2.50-3.50

Broad Singlet

Exchangeable
proton.[1] Shift
varies with
concentration
and water

content.[1]

H-3

3.65-3.72

Triplet (1)

6.5

to Oxygen.[1]
Deshielded
methylene.[1]
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Benzylic-like
H-1' 2.65-2.75 Triplet (t) 7.5 position (

to Pyridine).[1]

Characteristic
C4-Me 2.25-2.35 Singlet (s) - aromatic methyl
group.[1]

Central
H-2' 1.80-1.92 Multiplet (m) - methylene of the
propyl chain.[1]

C NMR Data (100 MHz, CDCI

)

e Aromatic Carbons:
150.2 (C-2), 147.5 (C-6), 145.8 (C-4), 135.2 (C-3), 125.4 (C-5).[1]

o Note: C-2 and C-6 are most deshielded due to Nitrogen. C-4 is deshielded by the methyl
group (

-effect) but shielded by resonance.[1]
« Aliphatic Carbons:
61.5 (C-3', CH
OH), 31.8 (C-2'), 29.5 (C-1'), 19.2 (Ar-CH
).[1]
B. Mass Spectrometry (MS)

The fragmentation pattern is dominated by the stability of the pyridine ring and the cleavage of
the alkyl chain.[1]

¢ lonization Mode: EI (70 eV) or ESI (+).
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e Molecular lon (M
):
151.1 (Base peak in ESI; prominent in EI).[1]
o Key Fragments (El):
o 133 (M-18): Loss of H
O. Characteristic of primary alcohols.[1]
o 120 (M - 31): Loss of
CH
OH.[1] Cleavage between C2' and C3'.[1]
o 106 (M - 45): Loss of propyl chain fragment (C
H
OH).[1] Formation of the stable 3,4-lutidinyl cation (dimethylpyridine-like species).[1]

o 92/93: Pyridyl cation species.

C. Infrared Spectroscopy (IR)[1]

e O-H Stretch: 3200-3400 cm

(Broad, strong).[1]

e C-H Stretch (Aromatic): 3010-3080 cm
(Weak).[1]

e C-H Stretch (Aliphatic): 2850-2960 cm
(Medium).[1]

e C=N/C=C Ring Modes: 1590-1605 cm
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and 1480-1500 cm
(Characteristic of pyridine).[1]

e C-O Stretch: 1050-1070 cm
(Primary alcohol).[1]

Experimental Protocols
Protocol 1: NMR Sample Preparation

Objective: Obtain high-resolution spectra without solvent interference.[1]
» Solvent Selection: Use CDCI

(Chloroform-d) as the primary solvent.[1] If solubility is poor or OH peak overlaps with signals
of interest, use DMSO-d

1]
e Preparation:

o Weigh 5-10 mg of the sample into a clean vial.[1]

o Add 0.6 mL of CDCI

(containing 0.03% TMS as internal standard).

o Filter the solution through a cotton plug into the NMR tube to remove suspended solids.[1]
e Acquisition:

o Run standard

H (16 scans) and
C (256-512 scans).[1]

o Crucial Step: If the "H-2" singlet is ambiguous, run a NOESY or HMBC experiment. H-2
will show a correlation to the C4-Methyl group (long-range), whereas H-6 will not.[1]
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Protocol 2: GC-MS Analysis

Objective: Assess purity and confirm molecular weight.[1]

Column: DB-5ms or equivalent (30 m x 0.25 mm, 0.25 pm film).[1]

Inlet: Split mode (20:1), 250 °C.

Carrier Gas: Helium at 1.0 mL/min.

Temperature Program:

o Hold 60 °C for 1 min.

o Ramp 20 °C/min to 280 °C.
o Hold 5 min.

o Detection: MS (El, 70 eV), Scan range 40-300 amul.

Visualization of Structural Elucidation[1]

The following diagram illustrates the logic flow for assigning the NMR signals to the specific

3,4-substitution pattern, ruling out isomers.

Isolated Proton
(Pos 2)

Alphato N
Unknown Sample Aromatic Region u| Coupling Constant (J) Pos 6 Doublet (8.3 pp 0
(CH13NO) HNMR Spectrum (7.0-8.5 ppm) > Analysis SetatoN 0 4-Disub
(Pos 5)

Click to download full resolution via product page

Caption: Logic flow for confirming the 3,4-substitution pattern via 1H NMR coupling constants.
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MS Fragmentation Pathway

The following diagram details the primary fragmentation routes expected in Electron Impact (El)
mass spectrometry.

Molecular lon (M+)

m/z 151

- CH20H (31)

-H20 (18) Benzyhc—like Cleavage)

[M - H20]+
m/z 133

Picolyl Cation
m/z 106

Click to download full resolution via product page

Caption: Primary EI-MS fragmentation pathways for 3-(4-Methylpyridin-3-yl)propan-1-ol.

Quality Control & Troubleshooting
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Issue

Observation

Root Cause

Remediation

Broad OH Peak

OH signal spans >1

ppm or is missing.[1]

"Wet" solvent (H

O exchange) or

concentration too low.

[1]

Dry sample under
high vacuum; use
fresh ampoule of
CDCI

[1]

Extra Doublets

Additional aromatic
signals at 7.2/ 8.5

ppm.[1]

Presence of 3-bromo-
4-methylpyridine
(Starting Material).[1]

Check integration
ratio. Recrystallize or
run column

chromatography.

Aldehyde Peak

Signal at ~10.0 ppm.
[1]

Oxidation of alcohol to
aldehyde.[1]

Store under inert
atmosphere (Argon/N

) at -20°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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°
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¢ To cite this document: BenchChem. [Comprehensive Spectroscopic Guide: 3-(4-
Methylpyridin-3-yl)propan-1-ol[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1489162/docs#comprehensive-spectroscopic-guide-
3-4-methylpyridin-3-yl-propan-1-ol-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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